Cas no 55910-09-3 (Cyclohexaneacetic acid,propyl ester)

• Product name: Cyclohexaneacetic acid,propyl ester
• CAS No: 55910-09-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 370534
• PubChem ID: 91924

Cyclohexaneacetic acid,propyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,propyl ester
• propyl cyclohexaneacetate
• Cyclohexan-essigsaeure-propylester
• cyclohexyl-acetic acid propyl ester
• Cyclohexyl-essigsaeure-propylester
• Einecs 259-891-1
• propylcyclohexylacetate
• AKOS008949072
• propyl cyclohexyl acetate
• DTXSID00971327
• Cyclohexaneacetic acid, propyl ester
• AI3-33547
• SCHEMBL3116769
• NS00054098
• 55910-09-3
• propyl cyclohexylacetate

• Inchi： InChI=1S/C11H20O2/c1-2-8-13-11(12)9-10-6-4-3-5-7-10/h10H,2-9H2,1H3
• InChI Key： QZQLNUYDNNRPMA-UHFFFAOYSA-N
• SMILES： CCCOC(=O)CC1CCCCC1

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 26.30000
• LogP: 2.91000

Cyclohexaneacetic acid,propyl ester Security Information

• Hazard Category Code： 45-46-23/24/25-36/37/38
• Safety Instruction： 53-23-26-36/37/39-45
• Hazardous Material Identification：